Caerin 1.1.2
Description
Caerin 1.1.2 is a natural product found in Ranoidea splendida with data available.
Scientific Research Applications
Anticancer Activity
Caerin peptides, specifically caerin 1.1, have demonstrated significant anticancer activity. A study by (Ni et al., 2018) revealed that caerin 1.1, in conjunction with caerin 1.9, can inhibit the growth of TC-1 cells transformed with human papillomavirus 16 E6 and E7 in vitro. This inhibition is attributed to alterations in immune-related proteins and signaling pathways, which may modify the tumor microenvironment from being immune suppressive.
Antibacterial Activity and Structural Importance
Caerin 1.1 is also known for its potent broad-spectrum antibacterial properties. A study by (Pukala et al., 2004) investigated the role of its flexible hinge region in antibacterial activity. The study found that modifications to this region significantly affect the antibacterial efficacy of the peptide, demonstrating the critical role of the hinge in its mechanism of action.
Mechanism of Antimicrobial Action
A study by (Mularski et al., 2016) using atomic force microscopy revealed that caerin 1.1 causes localized defects in bacterial cell walls, supporting a pore-forming mechanism of action. This study provides insights into the mechanobiological aspects of caerin 1.1's antimicrobial function.
Enhancement of Antitumor Immunity
Research by (Yang et al., 2022) has shown that caerin 1.1 can enhance antitumor immunity. This enhancement is achieved by activating the interferon-alpha response signaling pathway in tumor macrophages, which could improve the efficacy of current immunotherapies.
Tumor Cell Growth Inhibition
(Yuan et al., 2018) found that iodine-125 labeled caerin 1.1 and 1.9 peptides are more effective in inhibiting the viability of breast cancer cells compared to their unlabeled counterparts. This study highlights the potential of caerin peptides in cancer treatment.
properties
bioactivity |
Antibacterial |
|---|---|
sequence |
SVLGSVAKHVLPHVVPVIAEHL |
Origin of Product |
United States |
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